Cas no 1365938-66-4 (1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1365938-66-4
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 5099950
• Update Time: 2026-03-03

1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethyl-5-methyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1-(difluoromethyl)-5-methyl-
• 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C6H6F2N2O/c1-4-5(3-11)2-9-10(4)6(7)8/h2-3,6H,1H3
• InChI Key： PQIQAFGCOOUUJD-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C(C)=C(C=O)C=N1

Additional information on 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1365938-66-4)

1-(Difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1365938-66-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This pyrazole derivative is characterized by its unique difluoromethyl and aldehyde functional groups, which contribute to its reactivity and potential applications. The compound's molecular structure, featuring a 5-methyl-1H-pyrazole core, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated pyrazole compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are particularly interested in 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde for its role in developing novel antifungal agents and pesticides. Its aldehyde group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in modern chemistry.

The synthesis of CAS No. 1365938-66-4 typically involves multi-step organic reactions, including Vilsmeier-Haack formylation or nucleophilic substitution techniques. Its purity and yield are critical factors for industrial applications, driving innovations in green chemistry and catalytic processes. Environmental concerns have also led to increased scrutiny of fluorinated compounds, making sustainable synthesis methods a hot topic among chemists and manufacturers alike.

From an analytical perspective, 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure compliance with regulatory standards, especially in pharmaceuticals where impurity profiles are strictly controlled. The compound's physicochemical properties, such as solubility and thermal stability, are frequently studied to optimize formulation strategies—a key consideration for drug delivery systems.

Market trends indicate rising interest in heterocyclic building blocks like this pyrazole derivative, fueled by advancements in combinatorial chemistry and high-throughput screening. Patent analyses reveal its inclusion in several intellectual property filings, particularly for crop protection solutions. As global agriculture faces challenges from resistant pests, compounds with novel modes of action—such as those derived from 1365938-66-4—are becoming indispensable.

In academic circles, CAS 1365938-66-4 is frequently discussed in the context of medicinal chemistry optimization. Its electrophilic aldehyde moiety enables conjugation with amines or hydrazines, facilitating the development of bioconjugates or imaging probes. Such applications resonate with current research priorities in precision medicine and diagnostic tools, areas experiencing exponential growth due to AI-driven biomarker discovery.

Safety assessments of 1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde emphasize proper handling under fume hoods and the use of personal protective equipment (PPE). While not classified as hazardous under standard regulations, its reactive carbonyl group necessitates cautious storage conditions to prevent degradation. These protocols align with broader industry shifts toward laboratory safety culture and risk mitigation practices.

The future outlook for this compound appears promising, with potential expansions into material science applications such as organic electronics or metal-organic frameworks (MOFs). Its structural versatility could unlock innovations in catalysis or sensors, addressing contemporary needs in environmental monitoring. As synthetic methodologies evolve, 1365938-66-4 may emerge as a cornerstone for next-generation functional materials.